Diethyl 4-(2,5-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C31H35NO8
• Molecular Weight: 549.6 g/mol
• IUPAC Name: diethyl 4-(2,5-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C31H35NO8/c1-7-39-30(34)25-17(3)32-22-16-20(19-11-9-10-12-23(19)37-5)27(31(35)40-8-2)29(33)28(22)26(25)21-15-18(36-4)13-14-24(21)38-6/h9-15,20,26-27,32H,7-8,16H2,1-6H3
• InChI Key: VDBWIGYRHFRMBE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C=CC(=C3)OC)OC)C4=CC=CC=C4OC

Description

Diethyl 4-(2,5-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, commonly known as DMC, is a synthetic compound that has shown potential in various scientific research applications. DMC is a quinoline derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of DMC is not fully understood. However, it has been suggested that DMC exerts its anti-inflammatory effects by inhibiting the activation of NF-κB and reducing the production of pro-inflammatory cytokines. DMC may also induce apoptosis in cancer cells by activating caspases and inhibiting the PI3K/Akt pathway. Furthermore, DMC may protect against neurotoxicity by reducing oxidative stress and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
DMC has been shown to have various biochemical and physiological effects. DMC has been shown to reduce the production of pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. DMC has also been shown to inhibit the activation of NF-κB, a key regulator of inflammation. Additionally, DMC has been shown to induce apoptosis in cancer cells and protect against neurotoxicity induced by beta-amyloid and glutamate.

Advantages and Limitations for Lab Experiments

DMC has several advantages for lab experiments. DMC is a synthetic compound that can be easily synthesized through various methods. DMC has also been shown to have potential in various scientific research applications, including its use as an anti-inflammatory agent, an anti-tumor agent, and a neuroprotective agent. However, there are also limitations to using DMC in lab experiments. DMC has a low yield through its synthesis methods, ranging from 40-60%. Additionally, the mechanism of action of DMC is not fully understood, which may limit its potential use in certain scientific research applications.

Future Directions

There are several future directions for the use of DMC in scientific research. One potential future direction is the development of DMC as a therapeutic agent for various inflammatory diseases, including rheumatoid arthritis and multiple sclerosis. Another potential future direction is the development of DMC as a therapeutic agent for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of DMC and its potential use in various scientific research applications.

Synthesis Methods

DMC can be synthesized through various methods, including the reaction of 2,5-dimethoxybenzaldehyde with 2-methoxyphenylacetic acid, followed by the reaction with diethyl malonate and ammonium acetate. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with 2-methoxyphenylacetonitrile, followed by the reaction with diethyl malonate and ammonium acetate. The yield of DMC through these methods ranges from 40-60%.

Scientific Research Applications

DMC has shown potential in various scientific research applications, including its use as an anti-inflammatory agent, an anti-tumor agent, and a neuroprotective agent. DMC has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activation of NF-κB, a key regulator of inflammation. DMC has also been shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, DMC has been shown to protect against neurotoxicity induced by beta-amyloid and glutamate.